Cas no 2060031-43-6 (2-{4-(difluoromethyl)-1H-pyrazol-3-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 2-{4-(difluoromethyl)-1H-pyrazol-3-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 2060031-43-6
• MF: C₁₃H₉F₂N₃O₂
• MW: 277.226269483566
• MDL: MFCD30488552
• CID: 5613626
• PubChem ID: 125453559
• Update Time: 2025-06-12

2-{4-(difluoromethyl)-1H-pyrazol-3-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-{[4-(difluoromethyl)-1H-pyrazol-3-yl]methyl}-2,3-dihydro-1H-isoindole-1,3-dione
• 2060031-43-6
• EN300-330765
• 2-[[4-(Difluoromethyl)-1H-pyrazol-5-yl]methyl]isoindole-1,3-dione
• 1H-Isoindole-1,3(2H)-dione, 2-[[4-(difluoromethyl)-1H-pyrazol-3-yl]methyl]-
• 2-{4-(difluoromethyl)-1H-pyrazol-3-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione

• MDL： MFCD30488552
• Inchi： 1S/C13H9F2N3O2/c14-11(15)9-5-16-17-10(9)6-18-12(19)7-3-1-2-4-8(7)13(18)20/h1-5,11H,6H2,(H,16,17)
• InChI Key： LVZANNPNOQNPTQ-UHFFFAOYSA-N
• SMILES： FC(C1C=NNC=1CN1C(C2C=CC=CC=2C1=O)=O)F

Computed Properties

• Exact Mass: 277.06628286g/mol
• Monoisotopic Mass: 277.06628286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66.1Ų

Experimental Properties

• Density: 1.536±0.06 g/cm3(Predicted)
• Boiling Point: 474.1±45.0 °C(Predicted)
• pka: 11.96±0.50(Predicted)

Additional information on 2-{4-(difluoromethyl)-1H-pyrazol-3-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione

Introduction to 2-{4-(difluoromethyl)-1H-pyrazol-3-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 2060031-43-6)

2-{4-(difluoromethyl)-1H-pyrazol-3-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione, with the CAS number 2060031-43-6, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of isoindole derivatives and is characterized by the presence of a difluoromethyl-substituted pyrazole moiety, which imparts distinct chemical and pharmacological properties.

The chemical structure of 2-{4-(difluoromethyl)-1H-pyrazol-3-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione consists of a central isoindole core linked to a pyrazole ring through a methylene bridge. The difluoromethyl group attached to the pyrazole ring is a key functional group that contributes to the compound's reactivity and biological activity. This structural motif has been shown to enhance the potency and selectivity of various pharmacological agents, making it an attractive scaffold for drug discovery and development.

Recent studies have highlighted the potential of 2-{4-(difluoromethyl)-1H-pyrazol-3-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action involves the modulation of key signaling pathways, including NF-kB and MAPK, which are central to the inflammatory response.

In addition to its anti-inflammatory effects, 2-{4-(difluoromethyl)-1H-pyrazol-3-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione has shown promise in cancer therapy. Preclinical studies have reported that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The selective cytotoxicity is attributed to its ability to target specific proteins involved in cell survival and proliferation pathways. For instance, it has been shown to inhibit the activity of Bcl-2 family proteins, which are known to play a crucial role in regulating apoptosis.

The pharmacokinetic properties of 2-{4-(difluoromethyl)-1H-pyrazol-3-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione have also been extensively studied. In vitro and in vivo experiments have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It shows good oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent.

To further validate its therapeutic potential, several clinical trials are currently underway to evaluate the safety and efficacy of 2-{4-(difluoromethyl)-1H-pyrazol-3-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione. Early-phase clinical trials have reported promising results, with patients showing significant improvements in disease symptoms and biomarker levels. These findings have generated considerable interest among researchers and pharmaceutical companies alike.

The synthesis of 2-{4-(difluoromethyl)-1H-pyrazol-3-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione has been optimized using modern synthetic methods. A multi-step synthetic route involving selective functional group manipulations and efficient coupling reactions has been developed. This approach ensures high yields and purity levels, making large-scale production feasible for commercial applications.

In conclusion, 2-{4-(difluoromethyl)-1H-pyrazol-3-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 2060031-43-6) represents a promising lead compound with diverse biological activities and therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in various medical applications. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its eventual use as a novel therapeutic agent.